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Compound of Interest

Compound Name: Tiletamine

Cat. No.: B1682376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tiletamine, primarily

in combination with zolazepam, for anesthetic induction and maintenance in cats. The

information is compiled from peer-reviewed veterinary medical literature and is intended to

guide research and development protocols.

Introduction
Tiletamine is a dissociative anesthetic agent belonging to the phencyclidine group, structurally

similar to ketamine.[1][2] It acts as a non-competitive antagonist at the N-methyl-D-aspartate

(NMDA) receptor, producing a state of catalepsy, amnesia, and analgesia.[3][4][5] Due to its

potential to cause muscle rigidity and convulsions when used alone, tiletamine is commercially

available in a 1:1 combination with the benzodiazepine zolazepam (e.g., Telazol®, Zoletil®).[2]

[4] Zolazepam provides muscle relaxation, anxiolysis, and anticonvulsant properties by

modulating the GABA-A receptor.[3][4] This combination produces a state of dissociative

anesthesia suitable for a range of diagnostic and surgical procedures in cats.[1][6]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of tiletamine-zolazepam

combinations in cats, including dosages for various procedures and pharmacokinetic
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parameters.

Table 1: Tiletamine-Zolazepam Dosage Recommendations in Cats

Application
Route of
Administration

Dosage (mg/kg) Reference(s)

Sedation/Premedicati

on
Subcutaneous (SC) 2.5 [1]

Sedation Buccal 5.0 - 7.5 [7]

Minor Procedures

(e.g., dentistry,

abscess treatment)

Intramuscular (IM) 9.7 - 12.5 [8]

Minor Surgery (e.g.,

castration, laceration

repair)

Intramuscular (IM) 10.6 - 12.5 [8]

Major Surgery (e.g.,

ovariohysterectomy,

onychectomy)

Intramuscular (IM) 14.3 - 15.8 [8]

Induction prior to

Inhalant Anesthesia
Intramuscular (IM)

5.0 (tiletamine) + 5.0

(zolazepam)
[9]

Short, non-painful

procedures
Intravenous (IV) 5.0 [1]

Painful procedures Intravenous (IV) 10.0 [1]

Table 2: Pharmacokinetic and Pharmacodynamic Parameters of Tiletamine-Zolazepam in Cats
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Parameter Value
Route of
Administration

Reference(s)

Onset of Action 5 - 12 minutes Intramuscular (IM) [10]

Onset of Action 1 - 7 minutes Intramuscular (IM) [3]

Onset of Sedation ~15 minutes Buccal [7]

Duration of

Anesthesia

20 - 60 minutes (dose-

dependent)

Intramuscular (IM) /

Intravenous (IV)
[1]

Duration of Optimal

Muscle Relaxation
20 - 25 minutes Intramuscular (IM) [10]

Time to Peak Serum

Concentration

(Tiletamine)

30 minutes Intramuscular (IM) [1]

Pharmacological Half-

life (Tiletamine)
150 - 240 minutes Intramuscular (IM) [1]

Elimination Time

(Tiletamine)
~48 hours Intramuscular (IM) [1]

Experimental Protocols
Anesthetic Induction and Maintenance for Surgical
Sterilization in Feral Cats
This protocol is based on the methodology used for high-quality, high-volume spay and neuter

of free-roaming cats.

Objective: To achieve a surgical plane of anesthesia for castration or ovariohysterectomy.

Anesthetic Combination: Tiletamine-Zolazepam, Ketamine, and Xylazine (TKX).[3][11]

Drug Preparation: A solution is prepared by reconstituting a vial of 250 mg tiletamine and

250 mg zolazepam with 6 mL of ketamine (100 mg/mL) and 1 mL of xylazine (100 mg/mL).
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Each milliliter of the final solution contains 50 mg of tiletamine, 50 mg of zolazepam, 80 mg

of ketamine, and 20 mg of xylazine.[3][11]

Administration:

Estimate the cat's body weight.

Administer the TKX combination via deep intramuscular injection into the epaxial or

femoral muscles. A typical dose is 0.25 mL for an average-sized cat.[3] For a more precise

dosage, one study reported administering tiletamine-zolazepam at 5.52 ± 1.70 mg/kg,

ketamine at 8.94 ± 3.60 mg/kg, and xylazine at 1.11 ± 0.34 mg/kg.[3]

Monitoring:

Time to lateral recumbency (typically 4 ± 1 minutes).[12]

Heart rate, respiratory rate, and body temperature.[12]

Oxygen saturation (SpO2) and mean blood pressure (MBP) can be monitored non-

invasively.[12]

Maintenance: For procedures of sufficient duration, a single injection is typically adequate.

Supplemental doses, if required, should be less than the initial dose.[8][10]

Reversal: At the end of the procedure, yohimbine (an α2-adrenergic antagonist) can be

administered intravenously at a dose of 0.5 mg to reverse the effects of xylazine and shorten

recovery time.[11]

Induction with Tiletamine-Zolazepam followed by
Isoflurane Maintenance
This protocol is suitable for longer surgical procedures requiring stable anesthetic depth.

Objective: To induce anesthesia intramuscularly for subsequent intubation and maintenance

with an inhalant anesthetic.

Premedication: Withhold food for at least 6-12 hours prior to anesthesia.[9][10] Atropine

sulfate (0.04 mg/kg) can be administered to control salivation.[10]
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Induction:

Administer tiletamine (5 mg/kg) and zolazepam (5 mg/kg) as a single intramuscular

injection.[9]

Monitor for loss of reflexes and muscle relaxation, which typically allows for endotracheal

intubation.

Maintenance:

Connect the endotracheal tube to an anesthetic circuit.

Maintain anesthesia with isoflurane in 100% oxygen. The concentration of isoflurane

should be adjusted based on anesthetic depth, monitored through physiological

parameters.[9]

Monitoring: Continuously monitor heart rate, respiratory rate, body temperature, and oxygen

saturation throughout the procedure.

Recovery: Discontinue isoflurane administration at the end of the procedure and allow the

cat to breathe 100% oxygen until extubation. Monitor the cat closely during recovery for any

signs of excitement or prolonged sedation.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Tiletamine and Zolazepam
The primary anesthetic and physiological effects of the tiletamine-zolazepam combination are

mediated through their distinct actions on key neurotransmitter systems in the central nervous

system.
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Caption: Mechanism of action for tiletamine and zolazepam.

General Experimental Workflow for Anesthetic
Evaluation
The following diagram illustrates a typical workflow for evaluating an anesthetic protocol in a

research setting.
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Caption: Experimental workflow for anesthetic protocol evaluation.
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Adverse Effects and Contraindications
Adverse Effects: Respiratory depression may occur at high doses.[10] Other reported

adverse reactions include emesis during emergence, excessive salivation, transient apnea,

vocalization, erratic and prolonged recovery, involuntary muscular twitching, and

hypertonicity.[8][10] Tachycardia is also frequently observed.[10]

Contraindications: The tiletamine-zolazepam combination is contraindicated in cats with

central nervous system diseases such as epilepsy, head trauma, or penetrating eye trauma.

[1][6] It should also be used with caution in animals with cardiovascular abnormalities (e.g.,

hypertrophic cardiomyopathy), hyperthyroidism, or significant renal or pancreatic

insufficiency.[1][6]

Conclusion
The combination of tiletamine and zolazepam is a versatile and effective anesthetic agent for

induction and maintenance of anesthesia in cats for a variety of procedures. Its use, either

alone or in combination with other agents, can be tailored to the specific needs of the

procedure and the health status of the animal. Careful adherence to recommended dosages

and monitoring protocols is essential to ensure patient safety and optimal anesthetic outcomes.

These notes provide a foundation for developing detailed research protocols involving

tiletamine-based anesthesia in feline subjects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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